Cas no 114820-27-8 (Cholesta-1,4-dien-26-oicacid, 18-(acetyloxy)-22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI))

Cholesta-1,4-dien-26-oicacid, 18-(acetyloxy)-22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI) structure
114820-27-8 structure
Product Name:Cholesta-1,4-dien-26-oicacid, 18-(acetyloxy)-22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI)
CAS No:114820-27-8
MF:C29H40O5
MW:468.62490940094
CID:177494
Update Time:2024-03-01

Cholesta-1,4-dien-26-oicacid, 18-(acetyloxy)-22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholesta-1,4-dien-26-oicacid, 18-(acetyloxy)-22-hydroxy-3-oxo-, d-lactone, (22R,25S)- (9CI)
    • Minabeolide5
    • Cholesta-1,4-dien-26-oic acid, 18-(acetyloxy)-22-hydroxy-3-oxo-, δ-lactone, (22R,25S)-
    • Inchi: 1S/C29H40O5/c1-17-5-10-26(34-27(17)32)18(2)23-8-9-25-22-7-6-20-15-21(31)11-13-28(20,4)24(22)12-14-29(23,25)16-33-19(3)30/h11,13,15,17-18,22-26H,5-10,12,14,16H2,1-4H3
    • InChI Key: KMDRJFYWGCLAGL-UHFFFAOYSA-N
    • SMILES: CC(C1OC(=O)C(C)CC1)C1C2(C(C3C(CC2)C2(C(=CC(C=C2)=O)CC3)C)CC1)COC(=O)C

Computed Properties

  • Exact Mass: 272.08309

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 606.3±28.0 °C(Predicted)
  • PSA: 52.54
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